Cas no 99822-80-7 (Ethyl 4-phenylthiazole-5-carboxylate)

• Product Name: Ethyl 4-phenylthiazole-5-carboxylate
• CAS No: 99822-80-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD12400736
• CID: 3031752
• PubChem ID: 13441325
• Update Time: 2025-05-20

Ethyl 4-phenylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-苯基噻唑-5-甲酸乙酯
• Ethyl 4-phenylthiazole-5-carboxylate
• Ethyl 4-phenyl-thiazole-5-carboxylate
• ethyl 4-phenyl-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-phenyl-, ethyl ester
• Ethyl4-phenylthiazole-5-carboxylate
• BL001159
• Y8697
• CHEMBL178898
• BS-18030
• SCHEMBL1561223
• 99822-80-7
• MFCD12400736
• AKOS027339560
• CS-0151818
• 811-396-7

• MDL： MFCD12400736
• Inchi： 1S/C12H11NO2S/c1-2-15-12(14)11-10(13-8-16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： VUBSBLCFFDSRJO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 4-phenylthiazole-5-carboxylate

Ethyl 4-phenylthiazole-5-carboxylate: A Comprehensive Overview

Ethyl 4-phenylthiazole-5-carboxylate, with the CAS number 99822-80-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is a heterocyclic aromatic structure containing sulfur and nitrogen atoms. The 4-phenyl substituent attached to the thiazole ring introduces unique electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of Ethyl 4-phenylthiazole-5-carboxylate in drug discovery and advanced materials. For instance, researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The carboxylic acid ester group in the molecule plays a crucial role in modulating its reactivity and solubility, making it an ideal candidate for further functionalization.

The synthesis of Ethyl 4-phenylthiazole-5-carboxylate involves a multi-step process that typically starts with the preparation of 4-phenylthiazole via cyclization reactions. The introduction of the ethoxycarbonyl group is achieved through esterification, which can be optimized using various catalysts to enhance yield and purity. This compound has also been employed as an intermediate in the synthesis of more complex thiazole derivatives, showcasing its importance in organic synthesis.

In terms of applications, Ethyl 4-phenylthiazole-5-carboxylate has found use in polymer chemistry as a monomer for producing functional polymers with tailored properties. Its ability to undergo polymerization under mild conditions makes it a valuable component in the development of advanced materials for electronics and biomedical applications. Furthermore, its photoluminescent properties have been investigated for potential use in optoelectronic devices.

From an environmental perspective, the handling and disposal of Ethyl 4-phenylthiazole-5-carboxylate must adhere to standard laboratory safety protocols. While it is not classified as a hazardous chemical under current regulations, proper precautions should be taken to minimize exposure and ensure sustainable practices.

In conclusion, Ethyl 4-phenylthiazole-5-carboxylate (CAS No: 99822-80-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential component in modern organic synthesis and materials science. As research continues to uncover new potential uses, this compound is poised to play an even greater role in advancing technological innovations.